Cas no 18006-13-8 (Methyltitanium(IV) triisopropoxide)

• Product Name: Methyltitanium(IV) triisopropoxide
• CAS No: 18006-13-8
• MF: C₁₀H₂₇O₃Ti
• MW: 243.186584711075
• MDL: MFCD03411233
• CID: 139223
• PubChem ID: 144064
• Update Time: 2025-10-29

Methyltitanium(IV) triisopropoxide Chemical and Physical Properties

Names and Identifiers

• Methyltitanium(IV) triisopropoxide
• METHYLTITANIUM TRIISOPROPOXIDE
• METHYLTITANIUM TRIISOPROPOXIDE, 1M in tetrahydrofuran
• METHYLTRIS(ISOPROPOXY)TITANIUM(IV) [1 M SOLUTION IN THF]
• Titanium,methyltris(2-propanolato)-, (T-4)-
• methyltitanium tri(iso-propoxide)
• Methyltitanium(iv) triisopropoxide,1M solution in THF
• Methyltitanium(IV) triisopropoxide,1M solution in THF,AcroSeal
• METHYLTRIS(ISOPROPOXY)TITANIUM(IV)
• MeTi(Oi-Pr)3
• Ti(Oi-Pr)3Me
• triisopropoxy(methyl)titanium
• Titanium,methyltris(2-propanolato)-,(t-4)-
• 64516-16-1
• 18006-13-8
• SCHEMBL1021430
• MFCD03411233
• AKOS015914588
• Titanium, methyltripropoxy-
• METHYLTITANIUM TRIISOPROPOXIDE SOLUTION (1.0M THF)
• carbanide;propan-2-ol;titanium
• E82519
• CS-0226507
• Methyltitanium triisopropoxide 1M in tetrahydrofuran
• Methyltitanium(iv) triisopropoxide, 1M solution in THF
• MethyltitaniuM(IV) triisopropoxide, 1M solution in THF 50ML
• Methyltitanium(IV) triisopropoxide, 1M solution in THF, AcroSeal
• titanium(IV) triisopropoxide

• MDL： MFCD03411233
• Inchi： 1S/3C3H8O.CH3.Ti/c3*1-3(2)4;;/h3*3-4H,1-2H3;1H3;/q;;;-1;
• InChI Key： QBLPAZNBFFURKB-UHFFFAOYSA-N
• SMILES： [Ti].OC(C)C.OC(C)C.OC(C)C.[CH3-]

Computed Properties

• Exact Mass: 240.12000
• Monoisotopic Mass: 243.144
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 52.1
• Covalently-Bonded Unit Count: 5
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 60.7A^2

Experimental Properties

• Melting Point: 10°C
• Boiling Point: 50-2°C/0.02mmHg
• Flash Point: -17°C (THF)
• PSA: 27.69000
• LogP: 3.21090

Methyltitanium(IV) triisopropoxide Security Information

• Hazardous Material transportation number：UN 1993
• Hazard Category Code： 11-19-36/37/38
• Safety Instruction： S16; S26; S29
• Storage Condition：Below 5 ° C
• Risk Phrases：R11; R19; R36/37/38
• TSCA：No

Additional information on Methyltitanium(IV) triisopropoxide

Methyltitanium(IV) Triisopropoxide: A Comprehensive Overview

Methyltitanium(IV) triisopropoxide, also known by its CAS number 18006-13-8, is a versatile organotitanium compound with significant applications in various fields of chemistry and materials science. This compound, with the chemical formula Ti(OiPr)₃CH₃, has been extensively studied for its unique properties and potential uses in catalysis, polymerization, and organic synthesis. Recent advancements in titanium chemistry have further highlighted its role in modern industrial processes and academic research.

The structure of Methyltitanium(IV) triisopropoxide consists of a titanium atom coordinated to three isopropoxide groups and one methyl group. The isopropoxide ligands provide steric protection to the titanium center, making it less reactive under certain conditions while still retaining its ability to participate in various chemical transformations. The methyl group attached to titanium contributes to the compound's reactivity, particularly in reactions involving alkyl transfer or insertion mechanisms.

One of the most notable applications of Methyltitanium(IV) triisopropoxide is in the field of olefin polymerization. Recent studies have demonstrated its effectiveness as a catalyst precursor for the production of polyolefins, including polyethylene and polypropylene. The compound's ability to activate olefin monomers through a mechanism involving oxidative addition has been extensively explored, leading to improved catalyst designs with higher activity and selectivity.

In addition to its role in polymerization, Methyltitanium(IV) triisopropoxide has found applications in organometallic synthesis and cross-coupling reactions. Its use as a methylating agent in the presence of suitable activators has been reported in several recent publications, showcasing its potential in constructing complex organic molecules with high precision. The compound's stability under certain reaction conditions makes it an attractive candidate for large-scale industrial processes.

Recent research has also focused on the environmental impact and sustainability aspects of using Methyltitanium(IV) triisopropoxide in industrial settings. Studies have investigated methods to recycle or reuse the compound after its catalytic cycle, reducing waste and enhancing the overall efficiency of production processes. These efforts align with global trends toward greener chemistry and sustainable manufacturing practices.

The synthesis of Methyltitanium(IV) triisopropoxide typically involves the reaction of titanium tetrachloride with isopropanol and methanol under controlled conditions. This process can be optimized to achieve high yields and purity levels, ensuring consistent performance in downstream applications. Advanced characterization techniques, such as X-ray diffraction and nuclear magnetic resonance spectroscopy, have been employed to study the compound's structure and reactivity at a molecular level.

From an academic perspective, Methyltitanium(IV) triisopropoxide serves as a valuable model system for studying titanium-mediated chemical transformations. Its well-defined structure and reactivity make it an ideal candidate for exploring fundamental concepts in organometallic chemistry, such as ligand effects on catalytic activity and electronic structure influences on reaction mechanisms.

In conclusion, Methyltitanium(IV) triisopropoxide (CAS No: 18006-13-8) is a multifaceted organotitanium compound with a wide range of applications across various industries. Its role as a catalyst precursor, methylating agent, and model system for chemical research underscores its importance in modern chemistry. Ongoing advancements in synthesis methods, catalytic applications, and sustainability practices continue to expand the potential uses of this remarkable compound.